Cas no 1219454-06-4 (3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one is a fluorinated heterocyclic compound featuring a pyridine core linked to a [1,2,4]oxadiazol-5-one moiety. Its structural complexity, including the trifluoromethyl and fluoro substituents, enhances its potential as a versatile intermediate in medicinal chemistry and agrochemical research. The electron-withdrawing properties of the trifluoromethyl group may improve metabolic stability, while the oxadiazolone ring offers reactivity for further derivatization. This compound is particularly valuable in the synthesis of bioactive molecules, where its unique scaffold could contribute to binding affinity and selectivity in target interactions. Its well-defined structure ensures reproducibility in research applications.

3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one structure

1219454-06-4 structure

Product Name:3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

CAS No:1219454-06-4

MF:C₁₄H₇F₄N₃O₂

MW:325.217896699905

MDL:MFCD30725931

CID:4783949

Update Time:2026-02-27

3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

- 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
- 3-[4-(5-Fluoro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
- 3-[4-(5-fluoro-2-trifluoromethylphenyl)pyridin-2-yl]-1,2,4-o xadiazol-5-one
- 3-[4-[5-fluoro-2-(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one
- MDL： MFCD30725931
- Inchi： 1S/C14H7F4N3O2/c15-8-1-2-10(14(16,17)18)9(6-8)7-3-4-19-11(5-7)12-20-13(22)23-21-12/h1-6H,(H,20,21,22)
- InChI Key： JGBRSNZQUZGJMS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1C1C=CN=C(C2=NOC(N2)=O)C=1)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 497
XLogP3: 3.3
Topological Polar Surface Area: 63.6

3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB475235-100 mg	3-[4-(5-Fluoro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one	1219454-06-4		100MG	€263.80	2022-08-31
Matrix Scientific	180783-100mg	3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one, 95%+	1219454-06-4	95%	100mg	$371.00	2023-09-07
abcr	AB475235-100mg	3-[4-(5-Fluoro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one; .	1219454-06-4		100mg	€311.30	2025-04-22

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Research Brief on 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS: 1219454-06-4)

The compound 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS: 1219454-06-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a [1,2,4]oxadiazole core, has garnered significant attention due to its potential therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

Recent synthetic efforts have optimized the preparation of 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one, with a focus on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed its structural integrity. Computational studies, such as molecular docking and density functional theory (DFT) calculations, have provided insights into its electronic properties and potential binding interactions with biological targets.

Biological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to modulate key signaling molecules, suggesting potential applications in treating inflammatory diseases and certain cancers. Furthermore, its pharmacokinetic profile, including solubility and metabolic stability, has been investigated to assess its suitability as a drug candidate.

Ongoing research aims to explore the therapeutic potential of 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one further. Preclinical studies are underway to evaluate its efficacy and safety in animal models, with preliminary results indicating promising bioavailability and low toxicity. Future directions include structural optimization to enhance its pharmacological properties and the development of derivatives with improved selectivity and potency.

In conclusion, 3-[4-(5-Fluoro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a significant advancement in medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.